
Application Notes and Protocols for PTG-0861
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PTG-0861

Cat. No.: B15581610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of PTG-0861, a selective histone deacetylase 6 (HDAC6) inhibitor.

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction to PTG-0861
PTG-0861 is a potent and selective small molecule inhibitor of HDAC6 with an IC50 of 5.92 nM.

[1][2] It exhibits over 36-fold selectivity for HDAC6 over other HDAC isoforms.[1] Due to its role

in deacetylating non-histone proteins such as α-tubulin and Hsp90, HDAC6 is a key regulator

of various cellular processes, including cell motility, protein quality control, and signaling

pathways implicated in cancer and neurodegenerative disorders. PTG-0861's selectivity makes

it a valuable tool for studying the specific functions of HDAC6.

Quantitative Data Summary
For ease of reference, the key quantitative data for PTG-0861 are summarized in the table

below.
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Parameter Value Reference

Molecular Weight 360.24 g/mol [1][2]

Solubility 10 mM in DMSO [1]

Appearance Solid [1]

IC50 (HDAC6) 5.92 nM [1][2]

Experimental Protocols
PTG-0861 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol describes the preparation of a 10 mM stock solution of PTG-0861 in DMSO.

Step 1: Calculation of Required Mass

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mmol/L * Molecular Weight ( g/mol ) * Volume (L) * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 360.24 g/mol * 0.001 L * 1000 mg/g = 3.6024 mg
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Step 2: Weighing PTG-0861

Wear appropriate PPE.

On a calibrated analytical balance, carefully weigh out the calculated mass of PTG-0861
powder into a sterile microcentrifuge tube.

Step 3: Solubilization

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

PTG-0861 powder. For the example above, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath

sonicator.

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

For most cell-based assays, the final concentration of DMSO should be kept low (typically ≤

0.1% v/v) to avoid solvent-induced cytotoxicity. Therefore, the 10 mM stock solution must be

serially diluted to prepare working solutions.

Example: Preparation of a 10 µM working solution for cell culture treatment

Perform a 1:1000 dilution of the 10 mM stock solution in the desired cell culture medium.

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM PTG-0861 stock

solution to 999 µL of pre-warmed cell culture medium.

Mix thoroughly by gentle pipetting or vortexing before adding to the cells.

Note: It is recommended to prepare fresh working solutions for each experiment from the

frozen stock to ensure consistency.

Solid PTG-0861: Store the solid powder at -20°C for long-term storage (up to 12 months).[1]
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Stock Solution (in DMSO): Aliquot the 10 mM stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months.[1]
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Caption: PTG-0861 inhibits HDAC6, leading to hyperacetylation of substrates like α-tubulin and

Hsp90.
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Caption: Workflow for the preparation and storage of PTG-0861 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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